Cas no 1017468-78-8 (3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine)

• Product Name: 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine
• CAS No: 1017468-78-8
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD09904736
• CID: 5242250
• PubChem ID: 24274609
• Update Time: 2026-03-08

3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine
• 3-(4-(Pyridin-2-yl)thiazol-2-yl)propan-1-amine
• 3-[4-(2-Pyridyl)thiazole-2-yl]propane-1-amine
• 2-Thiazolepropanamine, 4-(2-pyridinyl)-
• 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine

• MDL： MFCD09904736
• Inchi： 1S/C11H13N3S/c12-6-3-5-11-14-10(8-15-11)9-4-1-2-7-13-9/h1-2,4,7-8H,3,5-6,12H2
• InChI Key： OOZXATAEJYNDFX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CN=2)N=C1CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.3
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine

Introduction to 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine (CAS No. 1017468-78-8)

3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine, identified by the CAS number 1017468-78-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the thiazole and pyridine classes, which are well-documented for their biological activities and potential therapeutic applications. The presence of multiple heterocyclic rings in its molecular structure suggests a high degree of molecular complexity, which may contribute to its diverse pharmacological interactions.

The chemical structure of 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine consists of a propylamine side chain linked to a bifurcated thiazole and pyridine ring system. This arrangement creates multiple sites for potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The thiazole ring, in particular, is known for its role in various bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine may contribute to its potential therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of thiazole and pyridine moieties in 3-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropan-1-amine aligns with this trend, as these motifs have been extensively studied for their ability to modulate biological pathways. For instance, thiazole derivatives have shown promise in treating neurological disorders, while pyridine-based compounds are widely used in cardiovascular and antiviral therapies. The synergistic effects of these two heterocyclic systems may enhance the pharmacological profile of 3-(pyridin²-yl)-4-(thiazol²-yl)propan¹-amine.

In the context of contemporary research, 3-(pyridin²-yl)-4-(thiazol²-yl)propan¹-amine has been explored for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may interact with targets involved in inflammation and oxidative stress, which are key mechanisms underlying various chronic diseases. The propylamine side chain further extends its versatility by allowing modifications that could fine-tune its pharmacokinetic properties. Such structural features make it an attractive scaffold for developing next-generation therapeutics.

The synthesis of 3-(pyridin²-yl)-4-(thiazol²-yl)propan¹-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of functional groups that can be tailored for specific biological activities.

The pharmacological evaluation of CAS No 1017468₇₈8> has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses, suggesting potential applications in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with membrane-bound receptors has been observed, indicating a possible role in modulating neural signaling pathways. These findings underscore the compound's promise as a lead molecule for drug development.

The molecular modeling studies of CAS No 1017468₇₈8> have provided valuable insights into its binding affinity and specificity towards biological targets. Computational simulations have helped identify key interaction points between the compound and potential binding pockets on enzymes or receptors. This information is crucial for optimizing its structure to improve potency and selectivity. By leveraging computational chemistry tools, researchers can accelerate the drug discovery process and reduce experimental costs.

The safety profile of CAS No 1017468₇₈8> is another critical aspect that has been addressed through preclinical studies. Toxicological assessments have been conducted to evaluate its acute and chronic toxicity profiles, as well as potential side effects. These studies aim to ensure that the compound is safe for further development into clinical trials. The results have been encouraging thus far, with no significant adverse effects observed at relevant doses.

The future directions for research on CAS No 1017468₇₈8> include exploring its mechanisms of action in greater detail and evaluating its efficacy in animal models of disease. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to unravel the full therapeutic potential of this compound. Additionally, investigating its pharmacokinetic properties will be crucial for determining optimal dosing regimens and formulation strategies.

In conclusion,CAS No 1017468₇₈8> represents a promising candidate for further development as a therapeutic agent due to its unique structural features and preliminary pharmacological activity. Its combination of thiazole and pyridine moieties offers multiple opportunities for interaction with biological targets, making it a valuable scaffold for drug discovery efforts. With continued research and development,CAS No 1017468₇₈8> holds the potential to contribute significantly to advancements in pharmaceutical science.